N-(3-chloro-4-fluorophenyl)pyridin-3-amine
Description
N-(3-chloro-4-fluorophenyl)pyridin-3-amine is a chemical compound that has been studied as a positive allosteric modulator of the metabotropic glutamate receptor 4 (mGlu4) . It is also known as VU0418506 .
Synthesis Analysis
The synthesis of N-(3-chloro-4-fluorophenyl)pyridin-3-amine (VU0418506) started from a common picolinamide core scaffold. A number of amide bioisosteres were evaluated, leading to the novel pyrazolo[4,3-b]pyridine head group .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-chloro-4-fluorophenyl)pyridin-3-amine involves the reaction of 3-chloro-4-fluoroaniline with pyridine-3-carboxaldehyde in the presence of a reducing agent to yield the desired product.", "Starting Materials": [ "3-chloro-4-fluoroaniline", "pyridine-3-carboxaldehyde", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 3-chloro-4-fluoroaniline and pyridine-3-carboxaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture.", "Step 3: Stir the reaction mixture at room temperature for several hours until the reaction is complete.", "Step 4: Quench the reaction by adding water or an acid such as hydrochloric acid.", "Step 5: Extract the product with a suitable organic solvent such as dichloromethane or ethyl acetate.", "Step 6: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
1505711-55-6 |
Product Name |
N-(3-chloro-4-fluorophenyl)pyridin-3-amine |
Molecular Formula |
C11H8ClFN2 |
Molecular Weight |
222.6 |
Purity |
95 |
Origin of Product |
United States |
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